Cas no 1083-57-4 (Bucetin)

• Product Name: Bucetin
• CAS No: 1083-57-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD00021906
• CID: 148289
• PubChem ID: 87570783
• Update Time: 2025-04-19

Bucetin Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(4-ethoxyphenyl)-3-hydroxy-
• Bucetin
• 4-Ethoxy-3-Hydroxybutyranilide
• 3-Hydroxy-p-butyrophenetidide
• 3-HYDROXY-P-BUTYROPHENETIDINE
• 3-Hydroxy-p-butyrophenetidide (N-(4-Ethoxyphenyl)-3-hydroxybutanamide
• 4'-Ethoxy-3-hydroxybutyranilide
• N-(3-Hydroxybutyryl)-p-phenetidine
• N-(4-ethoxyphenyl)-3-hydroxybutanamide
• Betadid
• Bucetinum
• Butanamide, N-(4-ethoxyphenyl)-3-hydroxy-
• Bucetinum [INN-Latin]
• p-BUTYROPHENETIDIDE, 3-HYDROXY-
• Bucetine [INN-French]
• Bucetina [INN-Spanish]
• Bucetin [INN:BAN:JAN]
• Butyranilide, 4'-ethoxy-3-hydroxy-
• Hoe 15239
• beta-Hydroxybutyric acid-p-phenetidide
• PLF54F8S2F
• 3-H
• 3-Hydroxy-4-butyrophenetidide
• beta-Hydroxybutyric acid-p-phenetid
• DTXSID6020721
• Bucetin, (-)-
• CCRIS 2654
• SBI-0207039.P001
• 4-13-00-01216 (Beilstein Handbook Reference)
• NCGC00259365-01
• UNII-6M7CVQ8PF8
• D01116
• Q4982520
• DB13278
• p-Ethoxy-N-(.beta.-hydroxybutyryl)aniline
• CHEBI:31311
• beta-Oxybuttersaeure-p-phenetidid [German]
• NSC-759243
• Tox21_112334
• NSC-320045
• UNII-PLF54F8S2F
• CAS-1083-57-4
• Bucetin (JAN/INN)
• s4554
• (+/-)-Bucetin
• BUCETIN [INN]
• AKOS024319288
• H0371
• NCGC00256519-01
• HMS3264H19
• NSC320045
• 3-hydroxy-p-butyrophenetidid
• (+)-Bucetin
• J-002129
• LIAWQASKBFCRNR-UHFFFAOYSA-N
• EN300-7392996
• Bucetin, analytical standard
• NSC759243
• N-[4-(ethyloxy)phenyl]-3-hydroxybutanamide
• 6M7CVQ8PF8
• 156674-10-1
• 156674-11-2
• Butanamide, N-(4-ethoxyphenyl)-3-hydroxy-, (-)-
• NCGC00166139-02
• Bucetin, (+)-
• Bucetine
• BUCETIN [JAN]
• Tox21_201816
• BS-14398
• NCGC00166139-03
• N-(4-Ethoxyphenyl)-3-hydroxybutanamide #
• SCHEMBL25373
• Bucetina
• SMR001550502
• .beta.-Hydroxybutyric acid p-phenetidide
• A852163
• CHEMBL1697856
• .beta.-Hydroxybutyric acid-p-phenetidide
• 1083-57-4
• (-)-Bucetin
• NS00001435
• .beta.-Oxybuttersaeure-p-phenetidid
• MLS004773907
• Butanamide, N-(4-ethoxyphenyl)-3-hydroxy-, (+)-
• NCGC00166139-01
• beta-Oxybuttersaeure-p-phenetidid
• BUCETIN [MI]
• Pharmakon1600-01505772
• Tox21_302889
• MFCD00021906
• HY-B0906
• BCP10106
• C71309
• NSC 759243
• DTXCID40721
• NSC 320045
• SR-01000872775
• InChI=1/C12H17NO3/c1-3-16-11-6-4-10(5-7-11)13-12(15)8-9(2)14/h4-7,9,14H,3,8H2,1-2H3,(H,13,15)
• LIAWQASKBFCRNR-UHFFFAOYSA-
• Tox21_112334_1
• SR-01000872775-1
• EINECS 214-109-8
• CCG-214013
• BUCETIN [WHO-DD]
• BRN 2725755
• AB01563248_01
• 1Z23WB033I
• UNII-1Z23WB033I
• BRD-A88684804-001-04-3
• DA-51466

• MDL： MFCD00021906
• Inchi： 1S/C12H17NO3/c1-3-16-11-6-4-10(5-7-11)13-12(15)8-9(2)14/h4-7,9,14H,3,8H2,1-2H3,(H,13,15)
• InChI Key： LIAWQASKBFCRNR-UHFFFAOYSA-N
• SMILES： OC(C)CC(NC1C=CC(=CC=1)OCC)=O
• BRN： 2725755

Computed Properties

• Exact Mass: 223.12100
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.1223 (rough estimate)
• Melting Point: 158.0 to 161.0 deg-C
• Boiling Point: 433.5°C at 760 mmHg
• Refractive Index: 1.5300 (estimate)
• PSA: 58.56000
• LogP: 1.86770
• Solubility: Almost insoluble in water, slightly soluble in ethanol \ acetone
• Merck: 1458

Bucetin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H312-H332-H350
• Warning Statement： P201-P280-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-46-20/21/22
• Safety Instruction： 53-22-36/37/39-45
• RTECS：EU0900000
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 790 i.p., 2800 orally (Fujimura)
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R45; R46; R20/21/22
• Safety Term：x."> Moderately toxic by ingestion and intraperitoneal routes. Questionable carcinogen with experimental carcinogenic and neoplastigenic data. Mutation data reported. When heated to decomposition it emits toxic fumes of NOx.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides